Cas no 113100-53-1 (1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 113100-53-1
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• MDL: MFCD01936005
• CID: 235453
• PubChem ID: 253662321
• Update Time: 2025-10-11

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 1-Methyl-3-(trifluoromethyl)pyrazole-4-carboxylic Acid
• 1-methyl-3-(trifluoromethyl)pyrazole-4-carboxylate
• 3-(Trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• BUTTPARK 99\18-24
• 4-Carboxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxy
• 1-METHYL-3-TRIFLUOROMETHYLPYRAZOLE-4-CARBOXYLIC ACID
• 1-Methyl-3-trifluoromethyl-4-pyrazolecarboxylic Acid
• 2-Methyl-5-trifluoromethyl-2H-pyrazole-3-carbonylchloride
• 3-(Trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid 97%
• 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid ,97%
• 3-trifluoromethyl-1-methyl-1H-pyrazol-4-ylcarboxylic acid
• F8889-5418
• 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-
• 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylicacid
• M2628
• CS-W008223
• 11M-321S
• 1-methyl-3-trifluoromethyl-1h-pyrazole-4-carboxylic acid
• AKOS005069408
• EN300-41884
• AC-27623
• AM20080080
• Penthiopyrad metabolite PCA
• NS00067634
• 1-Methyl-3-(trifluoromethyl)-4-pyrazolecarboxylic Acid
• FT-0646863
• 3-(Trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid, 97%
• BB 0260257
• SCHEMBL353314
• J-504923
• TD8034
• Z425364396
• 113100-53-1
• SY021577
• DTXSID20379644
• MFCD01936005
• DB-060270
• STL411787
• DTXCID80330670
• 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid; 1-Methyl-3-(trifluoromethyl)pyrazole-4-carboxylic Acid

• MDL： MFCD01936005
• Inchi： 1S/C6H5F3N2O2/c1-11-2-3(5(12)13)4(10-11)6(7,8)9/h2H,1H3,(H,12,13)
• InChI Key： FZNKJQNEJGXCJH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN(C)N=1)(F)F

Computed Properties

• Exact Mass: 194.03000
• Monoisotopic Mass: 194.03031189 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Molecular Weight: 194.11
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.566
• Melting Point: 201.0 to 205.0 deg-C
• Boiling Point: 285.6°C at 760 mmHg
• Flash Point: 126.5±27.3 °C
• PSA: 55.12000
• LogP: 1.13710
• Sensitiveness: Sensitive to heat, light and moisture

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

Research Briefing on 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS: 113100-53-1)

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS: 113100-53-1) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic applications, biological activities, and potential industrial uses.

Recent publications have demonstrated the utility of 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid as a building block for the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry revealed its role in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The trifluoromethyl group in the pyrazole ring enhances the metabolic stability and bioavailability of the resulting compounds, making it a valuable moiety in drug design.

In the agrochemical sector, this compound has been employed in the synthesis of novel fungicides. Research conducted by Bayer AG in 2022 demonstrated its effectiveness as a precursor for SDHI (succinate dehydrogenase inhibitor) fungicides, which exhibit broad-spectrum activity against various plant pathogens. The unique electronic properties imparted by the trifluoromethyl group contribute to improved binding affinity with the target enzymes.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid. A 2023 paper in Organic Process Research & Development described a continuous flow synthesis method that improves yield (85-90%) while reducing waste generation compared to traditional batch processes. This innovation addresses growing concerns about sustainable manufacturing in the pharmaceutical industry.

Structural-activity relationship (SAR) studies have provided deeper insights into the importance of this compound's molecular architecture. The methyl group at the 1-position and the carboxylic acid at the 4-position create an optimal spatial arrangement for interacting with biological targets, while the trifluoromethyl group at the 3-position enhances lipophilicity and membrane permeability. These features make it a versatile scaffold for medicinal chemistry applications.

Looking forward, researchers are exploring the potential of 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid in emerging therapeutic areas such as targeted protein degradation and PROTAC development. Its ability to serve as a linker between warhead and E3 ligase-recruiting moieties makes it particularly valuable in this cutting-edge field of drug discovery. Ongoing clinical trials featuring derivatives of this compound are expected to yield important results in 2024.